Cas no 70006-22-3 (1H-Benzimidazole, 2-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]-)

• Product Name: 1H-Benzimidazole, 2-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]-
• CAS No: 70006-22-3
• MF: C₁₉H₂₂N₄O
• MW: 322.404183864594
• CID: 4151776
• PubChem ID: 4826074
• Update Time: 2025-06-09

1H-Benzimidazole, 2-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]-
• 2-[4-(2-Methoxy-phenyl)-piperazin-1-ylmethyl]-1H-benzoimidazole
• CHEMBL309372
• WAY-654007
• 70006-22-3
• SR-01000073644-1
• HMS2904I19
• Z55621845
• SCHEMBL4816882
• EN300-18120702
• 2-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole
• BDBM50145078
• SR-01000073644
• MLS001179708
• AKOS034446126
• DTXSID501326292
• SMR000591646
• 2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-1H-benzimidazole

• Inchi： 1S/C19H22N4O/c1-24-18-9-5-4-8-17(18)23-12-10-22(11-13-23)14-19-20-15-6-2-3-7-16(15)21-19/h2-9H,10-14H2,1H3,(H,20,21)
• InChI Key： GRGYFXDAOZBGPF-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(C3=CC=CC=C3OC)CC2)NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 322.17936134Da
• Monoisotopic Mass: 322.17936134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.4Ų

Additional information on 1H-Benzimidazole, 2-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]-

1H-Benzimidazole, 2-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]- (CAS No. 70006-22-3)

1H-Benzimidazole, 2-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]- is a compound with the CAS registry number 70006-22-3. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a benzimidazole ring fused with a piperazine moiety, which is further substituted with a methoxyphenyl group. This unique combination of functional groups makes it a versatile molecule with potential biological activity.

Recent studies have highlighted the importance of benzimidazole derivatives in drug discovery. The piperazine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The methoxyphenyl group introduces electron-donating properties, which can modulate the electronic environment of the molecule and enhance its bioavailability. These features make 1H-Benzimidazole, 2-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]- a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound can be produced efficiently for experimental purposes. The molecule's stability under various conditions has also been studied, making it suitable for long-term storage and use in diverse experimental setups.

In terms of biological activity, 1H-Benzimidazole, 2-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]- has shown potential as an inhibitor of certain enzymes associated with neurodegenerative diseases. For instance, recent findings suggest that it may modulate the activity of histone deacetylases (HDACs), which are implicated in Alzheimer's disease and other neurological disorders. Additionally, its ability to cross the blood-brain barrier makes it a valuable lead compound for central nervous system (CNS) drug development.

Another area of interest is its application in anticancer research. Studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cell lines, potentially through mechanisms involving apoptosis induction or inhibition of cell proliferation pathways. The benzimidazole core is known to interact with DNA, suggesting that this compound may have genotoxic properties that could be harnessed for antitumor therapy.

The pharmacokinetic profile of 1H-Benzimidazole, 2-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]- has also been investigated. Preclinical studies indicate moderate absorption and distribution properties, with acceptable metabolic stability. These characteristics are favorable for the development of orally administered drugs. However, further research is needed to optimize its pharmacokinetic properties and minimize potential off-target effects.

In conclusion, 1H-Benzimidazole, 2-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]- (CAS No. 70006-22-3) is a structurally unique compound with significant potential in drug discovery and development. Its combination of functional groups and favorable pharmacological properties positions it as a valuable tool for researchers in the fields of neuroscience and oncology. Continued exploration into its biological mechanisms and therapeutic applications will undoubtedly contribute to the advancement of novel therapeutic agents.